Cas no 1097065-00-3 (2-methyl-6-(piperidine-4-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Product Name: 2-methyl-6-(piperidine-4-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one
• CAS No: 1097065-00-3
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• CID: 5186217
• PubChem ID: 43332412
• Update Time: 2025-10-28

2-methyl-6-(piperidine-4-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-(piperidine-4-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one
• 1097065-00-3
• EN300-145368
• 2-Methyl-6-(4-piperidinylcarbonyl)-2H-1,4-benzoxazin-3(4H)-one

• Inchi： 1S/C15H18N2O3/c1-9-15(19)17-12-8-11(2-3-13(12)20-9)14(18)10-4-6-16-7-5-10/h2-3,8-10,16H,4-7H2,1H3,(H,17,19)
• InChI Key： JIPZQLXFNYZWRY-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C2C(=C1)NC(C(C)O2)=O)C1CCNCC1

Computed Properties

• Exact Mass: 274.13174244g/mol
• Monoisotopic Mass: 274.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.193±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 509.4±50.0 °C(Predicted)
• pka: 12.06±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 2-methyl-6-(piperidine-4-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one

Comprehensive Overview of 2-methyl-6-(piperidine-4-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 1097065-00-3)

In the rapidly evolving field of medicinal chemistry and pharmaceutical research, 2-methyl-6-(piperidine-4-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 1097065-00-3) has emerged as a compound of significant interest. This molecule, characterized by its unique benzoxazinone scaffold and piperidine moiety, is widely studied for its potential applications in drug discovery and development. Researchers and industry professionals are increasingly focusing on this compound due to its structural versatility and promising biological activity.

The 2-methyl-6-(piperidine-4-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one structure combines a benzoxazinone core with a piperidine-4-carbonyl substituent, which enhances its binding affinity to various biological targets. This structural feature makes it a valuable candidate for the design of novel therapeutic agents. The CAS No. 1097065-00-3 is frequently referenced in scientific literature, highlighting its importance in contemporary research.

One of the key reasons for the growing interest in 2-methyl-6-(piperidine-4-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one is its potential role in addressing unmet medical needs. Recent studies have explored its efficacy in modulating specific enzymatic pathways, which could lead to breakthroughs in treating various conditions. The compound's ability to interact with multiple targets while maintaining a favorable safety profile makes it a standout in preclinical investigations.

From a synthetic chemistry perspective, 2-methyl-6-(piperidine-4-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one presents an intriguing challenge. Its synthesis involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Researchers often optimize these synthetic routes to improve scalability and cost-effectiveness, which is crucial for its potential commercialization.

The pharmacological properties of 2-methyl-6-(piperidine-4-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one are another area of active investigation. Preliminary data suggest that this compound exhibits favorable pharmacokinetic parameters, including good oral bioavailability and metabolic stability. These attributes are essential for its development as a viable drug candidate, and ongoing studies aim to further elucidate its mechanism of action.

In the context of current trends, 2-methyl-6-(piperidine-4-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one aligns with the increasing demand for small-molecule therapeutics with novel mechanisms. The rise of precision medicine and targeted therapies has spurred interest in compounds like this, which can be tailored to specific patient populations. Additionally, its potential applications in neurodegenerative diseases and inflammatory disorders are particularly relevant given the global burden of these conditions.

The market dynamics surrounding 2-methyl-6-(piperidine-4-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one are also worth noting. As pharmaceutical companies and research institutions seek to expand their pipelines, this compound has garnered attention for its versatility. Collaborative efforts between academia and industry are likely to accelerate its development, with several patents already filed related to its derivatives and applications.

For researchers and professionals seeking detailed information on 2-methyl-6-(piperidine-4-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 1097065-00-3), it is essential to consult peer-reviewed journals and reputable databases. The compound's unique properties and potential applications make it a subject of ongoing exploration, and staying updated with the latest findings is crucial for those working in this field.

In summary, 2-methyl-6-(piperidine-4-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one represents a promising avenue for future drug development. Its distinctive chemical structure, combined with its biological activity, positions it as a compound of significant interest in medicinal chemistry. As research progresses, this molecule may play a pivotal role in addressing some of the most pressing healthcare challenges of our time.